Cas no 84449-65-0 (2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate)

2-(4-Hydroxyphenyl)benzothiophen-6-ol Bimesylate is a bimesylate salt derivative of a hydroxyphenyl-substituted benzothiophene compound. This chemical is primarily utilized in pharmaceutical research and development, particularly as an intermediate in the synthesis of selective estrogen receptor modulators (SERMs). Its bimesylate form enhances solubility and stability, facilitating improved handling and formulation in preclinical studies. The compound’s structural features, including the hydroxyl groups and benzothiophene core, contribute to its biological activity and binding affinity. It is commonly employed in analytical and synthetic applications, offering researchers a reliable and well-characterized material for drug discovery and development workflows. Proper storage under controlled conditions is recommended to maintain its integrity.

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate structure

84449-65-0 structure

Product Name:2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate

CAS No:84449-65-0

MF:C₁₆H₁₄O₆S₃

MW:398.473761081696

MDL:MFCD16620994

CID:94700

PubChem ID:13286041

Update Time:2025-05-28

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Chemical and Physical Properties

Names and Identifiers

- 4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
- 4-(6-(methylsulfonyloxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate
- 2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate
- 2-[4-[(METHYLSULFONYL)OXY]PHENYL]-BENZO[B]THIOPHENE-6-OL
- 6-methylsulfonyloxy-2-[4-(methylsulfonyloxy)phenyl]benzothiophene
- 2-[4-[(Methylsulfonyl)oxy]phenyl]benzo[b]thien-6-yl methanesulfonate (ACI)
- Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, methanesulfonate (9CI)
- 2-[4-[methylsulfonyloxy]phenyl]-Benzo[b]thiophene-6-ol 6-methanesulfonate
- Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, 6-methanesulfonate; Benzo[b]thiophene-6-ol, 2-[4-[(methylsulfonyl)oxy]phenyl]-, methanesulfonate (9CI); 2-[4-[(Methylsulfonyl)oxy]phenyl]benzo[b]thien-6-yl methanesulfonate
- EC 806-588-2
- DS-3708
- 4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenylmethanesulfonate
- OPKQAMCWGICRGH-UHFFFAOYSA-N
- 6-methanesulfonyloxy-2-(4-methanesulfonyloxyphenyl)-benzo[b]thiophene
- 4-(6-(Methylsulfonyloxy)benzo(b)thiophen-2-yl)phenyl methanesulfonate
- AKOS016003294
- [4-(6-methylsulfonyloxy-1-benzothiophen-2-yl)phenyl] methanesulfonate
- 4-{6-[(Methanesulfonyl)oxy]-1-benzothiophen-2-yl}phenyl methanesulfonate
- 84449-65-0
- CS-0210889
- 4-(6-Methylsulfonyloxybenzothiophen-2-yl)phenyl Methanesulfonate
- DTXSID50534769
- SCHEMBL6837014
- 6-methanesulfonyloxy-2-(4-methanesulfonyloxyphenyl)benzo[b]thiophene
- NS00002671
- 2-[4-[(METHYLSULFONYL)OXY]PHENYL]-BENZO[B]THIOPHENE-6-OL 6-METHANESULFONATE
- F16084
- MFCD16620994
- 2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate
- MDL： MFCD16620994
- Inchi： 1S/C16H14O6S3/c1-24(17,18)21-13-6-3-11(4-7-13)15-9-12-5-8-14(10-16(12)23-15)22-25(2,19)20/h3-10H,1-2H3
- InChI Key： OPKQAMCWGICRGH-UHFFFAOYSA-N
- SMILES： O=S(C)(OC1C=CC(C2=CC3C(=CC(=CC=3)OS(C)(=O)=O)S2)=CC=1)=O

Computed Properties

Exact Mass: 397.99525168g/mol
Monoisotopic Mass: 397.99525168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 132Å²

Experimental Properties

Boiling Point: 630.1°C at 760 mmHg

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Security Information

Hazard Statement： H302-H315-H319-H332-H335
Storage Condition：Sealed in dry,Room Temperature

2-(4-Hydroxyphenyl)benzobthiophen-6-ol Bimesylate Pricemore >>

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Alichem	A169005859-250mg	4-(6-((Methylsulfonyl)oxy)benzo[b]thiophen-2-yl)phenyl methanesulfonate	84449-65-0	95%	250mg	$287.76	2023-08-31
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TRC	H949975-5mg	2-(4-Hydroxyphenyl)benzo[b]thiophen-6-ol Bimesylate	84449-65-0		5mg	$345.00	2023-05-18
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